Cas no 2408974-40-1 (tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate)

Tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a 1-methylimidazole moiety. Its structural design combines steric hindrance from the tert-butyl group with the functional versatility of the imidazole ring, making it valuable in organic synthesis and medicinal chemistry applications. The Boc group ensures selective deprotection under mild acidic conditions, while the hydroxy and imidazole functionalities offer sites for further derivatization. This compound is particularly useful in peptide synthesis and as an intermediate in the development of bioactive molecules, owing to its stability and reactivity under controlled conditions.
tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate structure
2408974-40-1 structure
Product Name:tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate
CAS No:2408974-40-1
MF:C14H25N3O3
MW:283.3666036129
CID:6583857
PubChem ID:165700618
Update Time:2025-06-08

tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2408974-40-1
    • tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate
    • EN300-7548577
    • Inchi: 1S/C14H25N3O3/c1-13(2,3)20-12(19)16-10(14(4,5)9-18)11-15-7-8-17(11)6/h7-8,10,18H,9H2,1-6H3,(H,16,19)
    • InChI Key: GQRCVGKDXDTXAO-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)C(C1=NC=CN1C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 283.18959167g/mol
  • Monoisotopic Mass: 283.18959167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 76.4Ų

tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate Pricemore >>

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Additional information on tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate

Comprehensive Overview of tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate (CAS No. 2408974-40-1)

The compound tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate (CAS No. 2408974-40-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 1-methyl-1H-imidazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for high-purity intermediates like tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate has surged, driven by advancements in precision medicine and small-molecule drug development. The compound's CAS No. 2408974-40-1 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings. Its applications span from proteomics research to the design of novel therapeutic agents, aligning with current trends in AI-driven drug discovery and computational chemistry.

The synthesis of tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aligns with the broader industry focus on stereoselective synthesis and green chemistry principles. Researchers are also exploring its potential as a building block for peptidomimetics, a hot topic in bioconjugation and protein engineering.

From an analytical perspective, CAS No. 2408974-40-1 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical quality standards, a critical consideration for regulatory submissions. The compound's solubility profile and stability under physiological conditions are also key research areas, particularly for formulation scientists working on drug delivery systems.

The growing interest in tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate reflects broader trends in medicinal chemistry, where researchers seek structurally diverse scaffolds for target identification and lead optimization. Its imidazole-containing structure is particularly noteworthy, as this heterocycle is prevalent in many FDA-approved drugs. Future research directions may explore its utility in covalent inhibitor design or as a ligand for metal-catalyzed reactions in biocatalysis.

In conclusion, tert-butyl N-[3-hydroxy-2,2-dimethyl-1-(1-methyl-1H-imidazol-2-yl)propyl]carbamate (CAS No. 2408974-40-1) represents a compelling case study in modern chemical biology. Its versatility and relevance to cutting-edge research themes like fragment-based drug design and chemical probe development ensure its continued importance in scientific literature and patent applications worldwide.

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